Cas no 2089301-60-8 (tert-Butyl 5-nitro-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate)

• Product Name: tert-Butyl 5-nitro-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate
• CAS No: 2089301-60-8
• MF: C₁₇H₂₁N₃O₅
• MW: 347.3657
• CID: 5087018
• PubChem ID: 122705909
• Update Time: 2025-05-19

tert-Butyl 5-nitro-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-nitro-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate
• tert-butyl 5-nitro-2-oxospiro[1H-indole-3,4'-piperidine]-1'-carboxylate
• tert-butyl 5-nitro-2-oxo-1H-spiro[indole-3,4'-piperidine]-1'-carboxylate
• F75323
• 1''-Boc-5-nitro-2-oxospiro[indoline-3,4''-piperidine]
• 2089301-60-8
• BS-52232

• Inchi： 1S/C17H21N3O5/c1-16(2,3)25-15(22)19-8-6-17(7-9-19)12-10-11(20(23)24)4-5-13(12)18-14(17)21/h4-5,10H,6-9H2,1-3H3,(H,18,21)
• InChI Key： PEFQNQAJNHUFQQ-UHFFFAOYSA-N
• SMILES： O=C1C2(C3C([H])=C(C([H])=C([H])C=3N1[H])[N+](=O)[O-])C([H])([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 347.14812078g/mol
• Monoisotopic Mass: 347.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105

Additional information on tert-Butyl 5-nitro-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate

Introduction to Tert-Butyl 5-Nitro-2-Oxospiro[Indoline-3,4'-Piperidine]-1'-Carboxylate (CAS No. 2089301-60-8)

Tert-Butyl 5-nitro-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate (CAS No. 2089301-60-8) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of spirocyclic structures, which are known for their unique molecular architecture and potential biological activities. The presence of both nitro and carboxylate functional groups in its molecular framework suggests a high degree of reactivity and versatility, making it a valuable candidate for further exploration in medicinal chemistry.

The compound's name provides a detailed insight into its chemical structure. The term tert-butyl indicates the presence of a tertiary butyl group, which is a common moiety used to enhance the lipophilicity and metabolic stability of pharmaceutical compounds. The spirocyclic core, consisting of an indoline ring fused with a piperidine ring, is a key feature that contributes to the compound's distinct pharmacological properties. This spiro structure has been extensively studied for its potential applications in the development of central nervous system (CNS) drugs, due to its ability to cross the blood-brain barrier efficiently.

The nitro group at the 5-position of the indoline ring is another critical feature that influences the compound's reactivity and biological activity. Nitro groups are well-known for their ability to act as pharmacophores, contributing to various pharmacological effects such as anti-inflammatory, antimicrobial, and antitumor properties. In addition, the presence of a carbonyl group in the spirooxindole moiety suggests potential for further derivatization and functionalization, which can be exploited to enhance specific biological activities.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural features and potential therapeutic applications. Spirocycles are known for their conformational rigidity, which can lead to improved binding affinity and selectivity when interacting with biological targets. The combination of an indoline and piperidine ring system in Tert-butyl 5-nitro-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate may contribute to its ability to interact with various enzymes and receptors involved in neurological disorders.

Current research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug discovery. Compounds like Tert-butyl 5-nitro-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate exemplify this principle by incorporating multiple pharmacophoric elements into a single molecular framework. This approach has led to the identification of novel lead compounds with promising biological activities. For instance, derivatives of spirocyclic indolines have shown potential in the treatment of depression, anxiety, and other CNS disorders.

The carboxylate group at the 1'-position of the compound not only contributes to its solubility but also provides a site for further chemical modification. Carboxylate groups are commonly used in drug design due to their ability to form hydrogen bonds and interact with various biological targets. This feature makes Tert-butyl 5-nitro-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate a versatile scaffold for developing new pharmaceutical agents.

Recent studies have also explored the synthetic pathways for producing Tert-butyl 5-nitro-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate and its derivatives. The synthesis involves multiple steps, including cyclization reactions and functional group transformations, which require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to access complex spirocyclic structures more efficiently, paving the way for rapid discovery and development of new drug candidates.

The pharmacological profile of Tert-butyl 5-nitro-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate is still under investigation, but preliminary studies suggest that it may exhibit potent activity against certain neurological disorders. The compound's ability to interact with multiple targets makes it an attractive candidate for developing multifunctional therapeutics. Such compounds could offer therapeutic benefits by addressing multiple symptoms or underlying mechanisms simultaneously.

In conclusion, Tert-butyl 5-nitro-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate (CAS No. 2089301-60-8) is a promising chemical entity with significant potential in pharmaceutical research. Its unique molecular structure, characterized by a spirocyclic core and multiple functional groups, makes it a valuable scaffold for developing novel therapeutic agents. Further research is warranted to fully elucidate its biological activities and explore its potential applications in medicine.